Cas no 1807131-59-4 (Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1807131-59-4
• MF: C₁₁H₇F₅N₂O₂
• MW: 294.177500009537
• CID: 4881269
• Update Time: 2025-10-28

Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C11H7F5N2O2/c1-20-8(19)2-7-9(10(12)13)5(3-17)6(4-18-7)11(14,15)16/h4,10H,2H2,1H3
• InChI Key： SHTCEKDOYZVCGY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(C(F)(F)F)=CN=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate

Research Briefing on Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1807131-59-4)

Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1807131-59-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals.

The structural features of Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate make it a versatile building block for medicinal chemistry. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which are critical properties for drug candidates. Recent research has explored its utility in the synthesis of kinase inhibitors, where the pyridine core serves as a crucial pharmacophore. Additionally, its role in the development of herbicides and fungicides has been investigated, leveraging its ability to disrupt key enzymatic pathways in target organisms.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of potent BRAF kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with improved binding affinity and selectivity. Another study in Bioorganic & Medicinal Chemistry Letters reported its use in the development of novel antifungal agents, showcasing its broad applicability in agrochemical research.

Despite its potential, challenges remain in the large-scale synthesis and optimization of Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate. Recent advancements in flow chemistry and catalytic fluorination have addressed some of these issues, offering more efficient and sustainable routes for its production. Future research is expected to focus on expanding its applications in targeted drug delivery and precision agriculture, further solidifying its role in the chemical biology and pharmaceutical industries.

In conclusion, Methyl 4-cyano-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-acetate (CAS: 1807131-59-4) represents a valuable compound with diverse applications in drug discovery and agrochemical development. Ongoing research continues to uncover its full potential, making it a focal point for innovation in the field.